Acetic acid, 2-oxo-2-[[(1R)-1-phenylethyl]amino]-, ethyl ester
Overview
Description
“Acetic acid, 2-oxo-2-[[(1R)-1-phenylethyl]amino]-, ethyl ester” is a chemical compound with the CAS number 1398512-13-4 . It has a molecular formula of C12H15NO3 and a molecular weight of 221.25 .
Molecular Structure Analysis
The molecular structure of this compound consists of a 2-oxo-acetic acid moiety, an ethyl ester group, and a phenylethylamine group . This suggests that it may have both polar and nonpolar regions, which could affect its solubility and reactivity.Scientific Research Applications
Synthesis of Heterocyclic Compounds
The compound is used as a starting material for the synthesis of new heterocyclic compounds . For instance, it was used in the synthesis of 5- ( (2-oxo-2H-chromen-7-yloxy)methyl)-1,3,4-thiadiazol-2 (3H)-one .
Antimicrobial Activity
The compound shows considerable antibacterial and antifungal activity . This makes it a potential candidate for the development of new antimicrobial agents.
Antioxidant Activity
The compound has been screened for in vitro antioxidant activity . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Synthesis of Coumarin Derivatives
Ethyl 2-oxo-2-[[(1R)-1-phenylethyl]amino]acetate is used in the synthesis of coumarin derivatives . Coumarins are very important oxygen-containing heterocycles with diverse biological activity as anticoagulants and antithrombotics that are of both natural and synthetic origin .
Synthesis of Pharmacophore Agents
The compound is used in the synthesis of pharmacophore agents . Pharmacophore is an ensemble of steric and electronic features that is necessary to ensure the optimal supramolecular interactions with a specific biological target and to trigger (or block) its biological response.
Synthesis of Antitumor Agents
Some coumarin derivatives, which can be synthesized using ethyl 2-oxo-2-[[(1R)-1-phenylethyl]amino]acetate, possess antitumor activities . This makes the compound a potential candidate for the development of new antitumor agents.
Synthesis of Antiviral Agents
Some coumarin derivatives, which can be synthesized using ethyl 2-oxo-2-[[(1R)-1-phenylethyl]amino]acetate, possess antiviral activities . This makes the compound a potential candidate for the development of new antiviral agents.
Synthesis of Other Biologically Active Compounds
The compound is used in the synthesis of other biologically active compounds . These compounds can be used in various fields of medicinal chemistry .
properties
IUPAC Name |
ethyl 2-oxo-2-[[(1R)-1-phenylethyl]amino]acetate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c1-3-16-12(15)11(14)13-9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3,(H,13,14)/t9-/m1/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZAFKJXSVRFGNK-SECBINFHSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)NC(C)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C(=O)N[C@H](C)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.